Cas no 898784-59-3 ( )

  structure
  structure
Product Name: 
CAS No:898784-59-3
MF:C16H10F3NO
MW:289.25191450119
CID:868130
PubChem ID:24723939
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(4-CYANOPHENYL)-4'-TRIFLUOROMETHYLACETOPHENONE
    • 4-[2-oxo-2-[4-(trifluoromethyl)phenyl]ethyl]benzonitrile
    • Alisertib (MLN8237)
    • 2-(2-HYDROXYETHYLAMINO)-3-IODOPYRIDINE
    • DTXSID50642338
    • AKOS016019530
    • MFCD02260755
    • 4-{2-Oxo-2-[4-(trifluoromethyl)phenyl]ethyl}benzonitrile
    • 898784-59-3
    •  
    • MDL： MFCD02260755
    • Inchi： 1S/C16H10F3NO/c17-16(18,19)14-7-5-13(6-8-14)15(21)9-11-1-3-12(10-20)4-2-11/h1-8H,9H2
    • InChI Key： HGNGJBPVDZSFMA-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)C(CC1C=CC(C#N)=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 289.07100
  • Monoisotopic Mass: 289.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 4.00248

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
203815-1g
2-(4-Cyanophenyl)-4'-trifluoromethylacetophenone
 898784-59-3 97%
1g
 ￡424.00 2022-03-01
Fluorochem
203815-2g
2-(4-Cyanophenyl)-4'-trifluoromethylacetophenone
 898784-59-3 97%
2g
 ￡672.00 2022-03-01
Fluorochem
203815-5g
2-(4-Cyanophenyl)-4'-trifluoromethylacetophenone
 898784-59-3 97%
5g
 ￡1447.00 2022-03-01
A2B Chem LLC
AD04216-1g
2-(4-Cyanophenyl)-4'-trifluoromethylacetophenone
 898784-59-3 97%
1g
 $516.00 2024-04-19
A2B Chem LLC
AD04216-2g
2-(4-Cyanophenyl)-4'-trifluoromethylacetophenone
 898784-59-3 97%
2g
 $790.00 2024-04-19
A2B Chem LLC
AD04216-5g
2-(4-Cyanophenyl)-4'-trifluoromethylacetophenone
 898784-59-3 97%
5g
 $1650.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658574-1g
4-(2-Oxo-2-(4-(trifluoromethyl)phenyl)ethyl)benzonitrile
 898784-59-3 98%
1g
 ￥6058.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658574-2g
4-(2-Oxo-2-(4-(trifluoromethyl)phenyl)ethyl)benzonitrile
 898784-59-3 98%
2g
 ￥7677.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658574-5g
4-(2-Oxo-2-(4-(trifluoromethyl)phenyl)ethyl)benzonitrile
 898784-59-3 98%
5g
 ￥17917.00 2024-04-26

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